2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(1-methylimidazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C14H17N3OS/c1-17-10-9-16-14(17)19-11-13(18)15-8-7-12-5-3-2-4-6-12/h2-6,9-10H,7-8,11H2,1H3,(H,15,18)
• InChI Key: UAFJBVWCNFMHQU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC(=O)NCCC2=CC=CC=C2
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C14H17N3OS and its molecular weight is 275.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 275.10923335 g/mol and the complexity rating of the compound is 282. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific chemical structure and the biological system in which they are acting. Many imidazole compounds have been found to have antimicrobial, antifungal, and antiprotozoal activity.

Safety and Hazards

The safety and hazards of imidazole compounds can vary widely depending on their specific chemical structure. Some imidazole compounds are used as medications and are generally safe for human use under the direction of a healthcare provider, while others may be toxic or hazardous.

Future Directions

The future directions of research into imidazole compounds are likely to continue to focus on the development of new drugs that can overcome the problems of antimicrobial resistance. There is a great importance of heterocyclic ring containing drugs.